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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzoic acid

Cat. No.: B047553

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromo-4-methoxybenzoic acid, a key intermediate in the synthesis of various pharmaceutical
and agrochemical compounds. This document is intended to be a valuable resource, offering
concise data, detailed experimental methodologies, and a logical workflow for the
characterization of this and similar chemical entities.

Core Physical and Chemical Properties

3-Bromo-4-methoxybenzoic acid is a white crystalline powder at room temperature.[1] Its
chemical structure, featuring a carboxylic acid group, a methoxy group, and a bromine atom on
the benzene ring, imparts specific physical and chemical characteristics crucial for its role in
organic synthesis.[1]

Quantitative Physical Data

A summary of the key quantitative physical properties of 3-Bromo-4-methoxybenzoic acid is
presented in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CsH7BrOs [1112][3]
Molecular Weight 231.04 g/mol [1103114]
Melting Point 216-224 °C [1112]14]
Appearance White crystalline powder [1]
Solubility Soluble in organic solvents [1]

Experimental Protocols

While specific experimental documentation for the determination of the physical properties of 3-
Bromo-4-methoxybenzoic acid is not extensively detailed in publicly available literature, the
following are detailed, generalized methodologies for the key experiments cited. These
protocols are standard in organic chemistry for the characterization of solid aromatic carboxylic
acids.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high degree of purity, whereas a broad melting range often indicates the
presence of impurities.

Methodology:

o Sample Preparation: A small amount of the crystalline 3-Bromo-4-methoxybenzoic acid is
finely ground into a powder. This powder is then packed into a capillary tube to a height of 2-
3 mm.

o Apparatus: A calibrated melting point apparatus, such as a Mel-Temp or a similar digital
device, is used.

« Initial Rapid Determination: An initial, rapid heating of the sample (5-10 °C per minute) is
performed to determine an approximate melting range.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.youtube.com/watch?v=JIhpvocYlhI
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.youtube.com/watch?v=JIhpvocYlhI
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b047553?utm_src=pdf-body
https://www.benchchem.com/product/b047553?utm_src=pdf-body
https://www.benchchem.com/product/b047553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Accurate Determination: A fresh sample is prepared and heated to approximately 20 °C
below the estimated melting point. The heating rate is then reduced to about 2 °C per
minute.

o Data Recording: The temperature at which the first crystal begins to melt and the
temperature at which the last crystal melts are recorded. This range is reported as the
melting point.

Determination of Solubility

The solubility of 3-Bromo-4-methoxybenzoic acid in various solvents is a key parameter for
its use in synthesis and for developing purification methods.

Methodology:

e Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, acetone,
diethyl ether, and toluene) are selected for the test.

o Sample Preparation: A small, measured amount of 3-Bromo-4-methoxybenzoic acid (e.g.,
10 mg) is placed into a series of test tubes.

e Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to a separate test
tube containing the compound.

o Observation: The mixture is agitated or stirred vigorously for a set period (e.g., 60 seconds)
at a controlled temperature (e.g., room temperature).

» Classification: The solubility is qualitatively assessed as "soluble" (dissolves completely),
"partially soluble" (some solid remains), or "insoluble" (no visible dissolution). For quantitative
analysis, the amount of dissolved solute can be determined by techniques such as
gravimetric analysis after solvent evaporation or by spectroscopic methods.

Workflow for Synthesis and Characterization

The following diagram illustrates a logical workflow for the synthesis and subsequent
characterization of a chemical compound like 3-Bromo-4-methoxybenzoic acid, from starting
materials to a fully characterized product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b047553?utm_src=pdf-custom-synthesis
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.youtube.com/watch?v=JIhpvocYlhI
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.benchchem.com/product/b047553#3-bromo-4-methoxybenzoic-acid-physical-properties
https://www.benchchem.com/product/b047553#3-bromo-4-methoxybenzoic-acid-physical-properties
https://www.benchchem.com/product/b047553#3-bromo-4-methoxybenzoic-acid-physical-properties
https://www.benchchem.com/product/b047553#3-bromo-4-methoxybenzoic-acid-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047553?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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